(4-Nitrobenzofur-7-yl)acetonitrile

• Molecular Formula: C10H6N2O3
• Molecular Weight: 202.17 g/mol
• IUPAC Name: 2-(4-nitro-1-benzofuran-7-yl)acetonitrile
• InChI: InChI=1S/C10H6N2O3/c11-5-3-7-1-2-9(12(13)14)8-4-6-15-10(7)8/h1-2,4,6H,3H2
• InChI Key: IUUQZYYHTSHYIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=COC2=C1CC#N)[N+](=O)[O-]

Description

(4-Nitrobenzofur-7-yl)acetonitrile is a useful research compound. Its molecular formula is C10H6N2O3 and its molecular weight is 202.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add dimethyl[2-(4-nitrobenzofur-7-yl)vinyl]amine (4.8 g, 20.6 mmol) and hydroxylamine-O-sulfonic acid (4.6 g, 40.6 mmol) to dimethylformamide (45 mL) and stir at room temperature for 15 minutes. Heat at 100° C. under nitrogen for 1 hour, cool to room temperature, dilute with diethyl ether, and wash with water and aqueous saturated sodium chloride. Dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Chromatography on flash silica using 85% hexane, 15% ethyl acetate gives 2.9 g (64%) of the title compound as a light brown solid. Mass spectrum (ES, m/z) (M−1)=200.9.